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For researchers, scientists, and drug development professionals engaged in the analysis of
organophosphate pesticides, participation in proficiency testing (PT) schemes is a cornerstone
of quality assurance. These schemes provide an objective assessment of a laboratory's
analytical performance, ensuring the reliability and accuracy of its data. This guide offers a
comprehensive comparison of prominent PT scheme providers for organophosphate pesticide
analysis, detailing their offerings, experimental protocols, and performance evaluation criteria.

Comparison of Proficiency Testing Schemes

The selection of a suitable PT scheme depends on a laboratory's specific needs, including the
matrices of interest, the range of organophosphate analytes to be tested, and the desired
frequency of participation. Below is a comparative summary of leading PT scheme providers.
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17043

accredited.

Test Veritas

"Progetto
Trieste" offers a
variety of food
matrices, often
with guaranteed
presence of
certain analytes.
Accredited by
Accredia.

Infant Formula,
Lettuce, Honey,
Swine Fat, Red
Wine, Dried
Lentils, Wheat

Flour.

Typically < 200
ppb to < 600 ppb
depending on the
matrix and

analyte.

Rounds in March
and October
2025. Prices
around €304 per

participation.

Bipea

Provides multi-
residue
screening in
diverse food and
feed matrices.
Accredited by
COFRAC.

Fruits, Cereals,
Vegetables,
Feed (Soya
Meal).

Spiking range of
0.020 to 0.200
mg/kg for fruits

and vegetables.

Annual programs
with multiple
rounds. e.g.,
Pesticides in
Feed: June 2025
(€346-€405).

Performance Evaluation

The performance of participating laboratories is predominantly evaluated using z-scores, a

statistical measure of how far a single data point is from the mean. The interpretation of z-

scores is generally standardized according to ISO 13528.

A z-score is calculated as:

z=(x-X)/o

Where:

e X is the participant's result

e Xis the assigned value (often the consensus value from all participants)

e 0 is the standard deviation for proficiency assessment
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The typical criteria for interpreting z-scores are as follows:

e |z| £ 2.0: Satisfactory performance

e 2.0 <|z| < 3.0: Questionable performance (warning signal)
e |z| = 3.0: Unsatisfactory performance (action signal)

Laboratories receiving questionable or unsatisfactory results are expected to investigate the
cause of the deviation and implement corrective actions.

Experimental Protocols

While specific instructions are provided with each PT sample, the general workflow for
organophosphate pesticide analysis in food and environmental samples follows a common
pattern. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted and validated sample preparation technique.

General Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of organophosphate
pesticides from a solid food matrix.

A typical workflow for organophosphate pesticide analysis.

Detailed Methodologies

1. Sample Homogenization: A representative portion of the sample (typically 10-15 g) is
weighed and homogenized to ensure uniformity. For solid samples, this may involve chopping
or blending.

2. QUEChERS Extraction:

« Solvent Addition: The homogenized sample is placed in a centrifuge tube, and a specified
volume of acetonitrile (often containing 1% acetic acid) and an internal standard are added.

e Shaking: The tube is sealed and shaken vigorously for approximately 1 minute to ensure
thorough mixing and extraction of the pesticides into the solvent.
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» Salting Out: A mixture of anhydrous magnesium sulfate (MgSOa4) and sodium chloride (NaCl)
is added to the tube. This step induces phase separation between the aqueous and organic
layers. The tube is again vortexed and then centrifuged.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
» An aliquot of the upper acetonitrile layer is transferred to a d-SPE tube.

e The d-SPE tube contains a sorbent material, such as Primary Secondary Amine (PSA),
which removes interfering matrix components like organic acids, fatty acids, and sugars.
Other sorbents like C18 may be used to remove non-polar interferences, and graphitized
carbon black (GCB) for removing pigments and sterols.

e The tube is vortexed and then centrifuged, and the resulting supernatant is ready for
analysis.

4. Instrumental Analysis:

e The final extract is analyzed using either Gas Chromatography-Mass Spectrometry (GC-MS)
or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

o GC-MS is well-suited for the analysis of volatile and semi-volatile organophosphate
pesticides.

o LC-MS/MS is preferred for more polar and thermally labile organophosphates.

e The choice of instrument and specific parameters (e.g., column type, temperature program,
ion transitions) will depend on the target analytes and the laboratory's validated methods.

Logical Relationship of Proficiency Testing

The process of participating in a proficiency test follows a structured and logical sequence,
from registration to the implementation of corrective actions, if necessary.
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1. Registration & Scheme Selection

2. Sample Receipt & Handling

3. Sample Analysis

4. Data Submission

5. Receipt of PT Report

;

6. Performance Evaluation (z-score)

Satisfactory?

7. Root Cause Analysis &
Corrective Action

8. Re-evaluation (e.g., PT Express)

Continue Routine Analysis

Click to download full resolution via product page

The logical flow of the proficiency testing process.
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This cyclical process ensures continuous improvement in a laboratory's analytical capabilities,
fostering confidence in the data generated for research, regulatory compliance, and product
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b13828459?utm_src=pdf-custom-synthesis
https://fapas.com/shop/search?producttypes=1
https://widolab.se/wp-content/uploads/2024/08/2024-PTQC-Catalog-Final.pdf
https://www.coleparmer.com/i/nsi-lab-solutions-qco-099b-pesticides-drinking-water-pt-express-2-pk/6120321
https://web-resources-prod.zeptometrix.com/Product+Literature/Analytical+Product+Literature/5026_SC_Proficiency_Testing_Digital-Catalog-2025.pdf
https://www.qualitychecksrl.com/portfolio-view/proficiency-testing-pt-pesticides-natural-water/
https://www.benchchem.com/product/b13828459#proficiency-testing-schemes-for-organophosphate-pesticide-analysis
https://www.benchchem.com/product/b13828459#proficiency-testing-schemes-for-organophosphate-pesticide-analysis
https://www.benchchem.com/product/b13828459#proficiency-testing-schemes-for-organophosphate-pesticide-analysis
https://www.benchchem.com/product/b13828459#proficiency-testing-schemes-for-organophosphate-pesticide-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13828459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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